(2,4-Dimethylphenyl)-(3-methylphenyl)methanone

• CAS No.: 13152-95-9
• Molecular Formula: C16H16O
• Molecular Weight: 224.30 g/mol
• IUPAC Name: (2,4-dimethylphenyl)-(3-methylphenyl)methanone
• InChI: InChI=1S/C16H16O/c1-11-5-4-6-14(10-11)16(17)15-8-7-12(2)9-13(15)3/h4-10H,1-3H3
• InChI Key: COCNAUUGIBCANE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)C2=C(C=C(C=C2)C)C

Description

(2,4-Dimethylphenyl)-(3-methylphenyl)methanone is a useful research compound. Its molecular formula is C16H16O and its molecular weight is 224.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15.46 g (0.1 mole) of m-toluoyl chloride, 24.6 ml (0.2 mole) of p-xylene, and 2 g of MoS2 was stirred and refluxed. After 24 hours no more HCl evolved. The mixture was diluted with 100 ml of benzene, filtered from 2 g of MoS2, and distilled to obtain 12.5 g boiling at 245°-250° C./200 of 2,4,3'-trimethylbenzophenone, 82.6 mole % yield.